Cas no 575488-42-5 (Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI))

Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI) structure
575488-42-5 structure
Product Name:Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI)
CAS No:575488-42-5
MF:C8H8F2O
MW:158.145329475403
CID:947207
Update Time:2024-06-13

Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI)
    • Inchi: 1S/C8H8F2O/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3
    • InChI Key: UEGDJZYKJPZJAA-UHFFFAOYSA-N
    • SMILES: C1(C(C)O)=CC(F)=CC(F)=C1

Computed Properties

  • Exact Mass: 158.054
  • Monoisotopic Mass: 158.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 20.23000
  • LogP: 2.01810
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